
4-(dimethylphosphoryl)oxolan-2-one structure
elucidation

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
4-(dimethylphosphoryl)oxolan-2-

one

CAS No.: 2408968-80-7

Cat. No.: B6242909

Get Quote

Technical Whitepaper: Structural Elucidation and Stereochemical Analysis of 4-
(Dimethylphosphoryl)oxolan-2-one

Executive Summary & Synthetic Context
The compound 4-(dimethylphosphoryl)oxolan-2-one represents a hybrid pharmacophore

combining a polar, hydrogen-bond accepting phosphine oxide moiety with a reactive

-butyrolactone ring.[1] This scaffold is increasingly relevant in medicinal chemistry as a
transition-state isostere for peptide hydrolysis or as a metabolic precursor in GABA-analog
development.[1]

Structurally, the molecule consists of a 5-membered lactone ring substituted at the

-position (C4) with a dimethylphosphine oxide group

.[1] The presence of a chiral center at C4 and the strong magnetic influence of the phosphorus
nucleus require a multi-dimensional spectroscopic approach for full validation.
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Synthetic Origin Note: This compound is typically accessed via the phospha-Michael addition of

dimethylphosphine oxide to 2(5H)-furanone.[1] Consequently, analysts must screen for specific

impurities such as unreacted furanone (olefinic protons) or ring-opened hydroxy-phosphinates.

[1]

Spectroscopic Strategy: The "Anchor" Approach
To ensure scientific integrity, we utilize an "Anchor Nucleus" strategy, starting with the

heteroatom (

P) to establish the substituent's presence, followed by Mass Spectrometry for formula
confirmation, and finally high-field NMR for connectivity and stereochemistry.

High-Resolution Mass Spectrometry (HRMS)
Ionization Mode: Electrospray Ionization (ESI) in Positive Mode is mandatory due to the high

proton affinity of the phosphoryl oxygen.

Target Ions:

: The protonated molecular ion.

: Sodium adducts are common for phosphine oxides.

Fragmentation Pattern (MS/MS):

Loss of Methyls: Sequential loss of

(15 Da).[1]

McLafferty-type Rearrangement: Cyclic phosphine oxides often undergo characteristic

eliminations involving the lactone ring oxygen.[1]

Infrared Spectroscopy (FT-IR)
IR provides a rapid "fingerprint" validation of the functional groups.
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Functional Group
Wavenumber (

)
Diagnostic Feature

Lactone C=O

Sharp, strong band typical of

5-membered lactones (strained

carbonyl).[1]

Phosphine Oxide P=O

Very strong, broad band.[1]

Lower frequency than

phosphates due to lack of

competing alkoxy donation.

P-C Stretching
Moderate intensity, confirms P-

C connectivity (vs P-O-C).[1]

Nuclear Magnetic Resonance (NMR) Elucidation
This section details the core elucidation logic. The phosphorus nucleus (

P, spin 1/2, 100% abundance) serves as the primary probe.

Phosphorus NMR ( P)
Chemical Shift: Expect a singlet (proton-decoupled) in the range of

to

ppm.[1] This positive shift is diagnostic of tertiary phosphine oxides.

Coupling: In proton-coupled modes, this signal splits into a complex multiplet due to

(to methyls) and

(to methine H4).[1]

Proton NMR ( H)
The C4 chiral center breaks the symmetry of the dimethylphosphoryl group.
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Diastereotopic Methyls: The two methyl groups attached to phosphorus are diastereotopic

(anisochronous) due to the adjacent chiral center at C4.

Appearance: Two distinct doublets (or doublet of doublets) around

ppm.[1]

Coupling: Large

coupling (

Hz).[1]

Ring Protons:

H4 (Methine): The "hub" proton. Appears as a multiplet showing

and

couplings to H3 and H5.[1]

H3 (

-methylene): Diastereotopic pair (

).[1] Complex multiplets due to geminal coupling, vicinal coupling to H4, and long-range
coupling to P.

H5 (

-methylene): Diastereotopic pair (

).[1] Deshielded (

ppm) due to the adjacent oxygen.[1]

Carbon NMR ( C)
Carbon-Phosphorus couplings (

) act as a "molecular ruler," verifying the distance of carbons from the phosphorus atom.
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Carbon Position
Chemical Shift (

)

Coupling Constant
(

)

Assignment Logic

P-CH
Hz

Direct bond to P.

Large doublet.[1]

C4 (Methine) Hz
Direct bond to P.

Large doublet.[1]

C3 (

-CH

)

Hz 2 bonds from P.

C5 (

-CH

)

Hz
2 bonds from P.

Deshielded by O.

C2 (C=O) Hz

3 bonds from P. Small

or unresolved doublet.

[1]

Visualization of Connectivity
The following diagram illustrates the logical flow of the elucidation process and the specific

NMR correlations required to confirm the structure.
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Key HMBC Correlations

Unknown Sample

1. HRMS (ESI+)
Confirm Formula & P-O presence

2. FT-IR
Confirm Lactone (1775 cm-1)

& Phosphine Oxide (1180 cm-1)

3. 31P NMR
Diagnostic Singlet (+30-50 ppm)

Mass Matches Func Groups Match

4. 1H NMR
Observe Diastereotopic P-Me groups

(Chirality Confirmation)

P confirmed

5. 2D NMR (HMBC)
Correlate P-Me to Ring C4

Assign Connectivity

Structure Confirmed:
4-(dimethylphosphoryl)oxolan-2-one

Full Map

P-Me protons -> C4 (Ring) H4 -> C2 (Carbonyl) H5 -> C2 (Carbonyl)

Click to download full resolution via product page

Caption: Figure 1. Logical workflow for structural validation, highlighting the critical transition

from elemental confirmation to stereochemical NMR analysis.

Stereochemical Determination Protocols
Since the molecule has a single chiral center at C4, it exists as an enantiomeric pair (
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). Absolute configuration cannot be determined by standard NMR alone.

Protocol A: Enantiomeric Excess (ee) Determination
Objective: Determine if the sample is racemic or enantioenriched (common if synthesized via

asymmetric catalysis).

Chiral HPLC: Use a polysaccharide-based column (e.g., Chiralpak AD-H or OD-H).[1]

Mobile Phase: Hexane/Isopropanol (variable ratio, start 90:10).

Detection: UV at 210 nm (weak chromophore, high concentration required) or Refractive

Index (RI).

Chiral Shift Reagent (NMR):

Add Eu(hfc)

(Europium tris[3-(heptafluoropropylhydroxymethylene)-d-camphorate]) to the NMR tube.[1]

Monitor the P-Me doublets.[1] In a racemate, the signals will split into two sets of doublets

(one for

, one for

) due to the formation of diastereomeric complexes.

Protocol B: Relative Stereochemistry (If substituted
further)
Note: For the mono-substituted 4-isomer, NOESY is of limited use for configuration but vital for

conformation (ring puckering).[1]

Experiment: 1D-NOE or 2D-NOESY.

Observation: Irradiate H4. Observe enhancement at H3/H5. Stronger enhancement at

vs

helps assign the specific diastereotopic protons of the ring.
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Experimental References
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of Natural Products. Wiley-VCH.[1][2] (Provides foundational protocols for lactone

characterization). [1]

Quin, L. D. (2000). A Guide to Organophosphorus Chemistry. Wiley-Interscience.[1]

(Authoritative text on

P NMR shifts and coupling constants). [1]

Silverstein, R. M., et al. (2014). Spectrometric Identification of Organic Compounds. 8th

Edition. Wiley.[2][3] (Standard for IR and MS fragmentation rules). [1]

Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier.

(Protocols for NOESY and HMBC optimization). [1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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